L-Cysteine, N-acetyl-S-(1,1-dichloro-2,2-difluoroethyl)-
L-Cysteine, N-acetyl-S-(1,1-dichloro-2,2-difluoroethyl)-
Brand Name:
Vulcanchem
CAS No.:
112761-86-1
VCID:
VC20894746
InChI:
InChI=1S/C7H9Cl2F2NO3S/c1-3(13)12-4(5(14)15)2-16-7(8,9)6(10)11/h4,6H,2H2,1H3,(H,12,13)(H,14,15)/t4-/m0/s1
SMILES:
CC(=O)NC(CSC(C(F)F)(Cl)Cl)C(=O)O
Molecular Formula:
C7H9Cl2F2NO3S
Molecular Weight:
296.12 g/mol
L-Cysteine, N-acetyl-S-(1,1-dichloro-2,2-difluoroethyl)-
CAS No.: 112761-86-1
Cat. No.: VC20894746
Molecular Formula: C7H9Cl2F2NO3S
Molecular Weight: 296.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 112761-86-1 |
|---|---|
| Molecular Formula | C7H9Cl2F2NO3S |
| Molecular Weight | 296.12 g/mol |
| IUPAC Name | (2R)-2-acetamido-3-(1,1-dichloro-2,2-difluoroethyl)sulfanylpropanoic acid |
| Standard InChI | InChI=1S/C7H9Cl2F2NO3S/c1-3(13)12-4(5(14)15)2-16-7(8,9)6(10)11/h4,6H,2H2,1H3,(H,12,13)(H,14,15)/t4-/m0/s1 |
| Standard InChI Key | RTRZGBFAGGGFII-BYPYZUCNSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CSC(C(F)F)(Cl)Cl)C(=O)O |
| SMILES | CC(=O)NC(CSC(C(F)F)(Cl)Cl)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC(C(F)F)(Cl)Cl)C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator